N1-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-methyloxalamide

• IUPAC Name: N'-[2-(azepan-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]-N-methyloxamide
• InChI: InChI=1S/C16H26N4O2/c1-17-15(21)16(22)18-12-14(13-8-7-9-19(13)2)20-10-5-3-4-6-11-20/h7-9,14H,3-6,10-12H2,1-2H3,(H,17,21)(H,18,22)
• InChI Key: OQBPDASEKCYFKU-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C(=O)NCC(C1=CC=CN1C)N2CCCCCC2
• Molecular Formula: C16H26N4O2
• Molecular Weight: 306.40 g/mol

Description

N1-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-methyloxalamide, also known as AZD-4901, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of oxalamide derivatives and has shown promising results in various preclinical studies.

Scientific Research Applications

Enantioselective Amine α-functionalization

The development of methods for enantioselective α-methylene C–H bond functionalization of saturated aza-heterocycles, including azepanes, is significant in drug discovery. These compounds serve as chiral auxiliaries and ligands in asymmetric synthesis, showcasing their utility in creating bioactive compounds and therapeutic agents. The use of palladium (II) catalyzed enantioselective α-C–H coupling demonstrates the potential for high enantioselectivity and exclusive regioselectivity in synthesizing α-arylated amines (Jain et al., 2016).

PKB Inhibitors

Azepane derivatives have been explored for their potential as protein kinase B (PKB) inhibitors. These compounds show promise in treating diseases where PKB plays a key role. The design, synthesis, and evaluation of azepane derivatives for PKB inhibition highlight their potential in therapeutic applications, with some compounds demonstrating high activity and plasma stability (Breitenlechner et al., 2004).

Novel Azepines in Antimicrobial and Antioxidant Applications

Research involving the synthesis of novel azepines linked to α-aminophosphonate moieties has shown that these compounds exhibit good antimicrobial effects and potent antioxidant properties. This suggests their potential in developing new antimicrobial and antioxidant agents, further expanding the scientific applications of azepane-related structures (Ali et al., 2014).

Antihypertensive Agents with Antiplatelet Aggregation Activity

Pyrroloazepine derivatives, structurally related to azepanes, have been synthesized and evaluated for their potential as antihypertensive agents with antiplatelet aggregation activity. These compounds target alpha 1 adrenergic and serotonin 2 receptors, indicating the versatility of azepane and related structures in developing cardiovascular therapeutics (Mizuno et al., 1999).